Cas no 111625-23-1 (tricos-22-ynoic acid)

tricos-22-ynoic acid structure
tricos-22-ynoic acid structure
Product Name:tricos-22-ynoic acid
CAS No:111625-23-1
MF:C23H42O2
MW:350.578387737274
CID:2607078
PubChem ID:14365559
Update Time:2025-04-21

tricos-22-ynoic acid Chemical and Physical Properties

Names and Identifiers

    • tricos-22-ynoic acid
    • DTXSID80559420
    • 111625-23-1
    • SCHEMBL3626395
    • Inchi: 1S/C23H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25/h1H,3-22H2,(H,24,25)
    • InChI Key: KLUMLDMULQCWOT-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCCCCCCCCCCCCCCCC#C)=O

Computed Properties

  • Exact Mass: 350.318480578Da
  • Monoisotopic Mass: 350.318480578Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 20
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.8
  • Topological Polar Surface Area: 37.3Ų
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